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Compound of Interest

Compound Name: 2,5-Dihydroxycinnamic acid

Cat. No.: B183497

2,5-Dihydroxycinnamic acid is a hydroxycinnamic acid derivative and an isomer of the more
widely studied caffeic acid (3,4-dihydroxycinnamic acid)[1]. It has been identified in natural
sources such as the plant Grevillea robusta[2]. While its chemical properties are of interest to
researchers, a comprehensive and officially registered health and safety profile for 2,5-
dihydroxycinnamic acid remains largely uncharacterized.

A thorough review of safety literature reveals a critical data gap: no complete Safety Data
Sheet (SDS) with detailed toxicological endpoints (e.g., LD50, carcinogenicity, mutagenicity) is
available specifically for the 2,5-isomer. However, SDS and toxicological summaries for its
methyl ester derivative (Methyl 2,5-dihydroxycinnamate) and its structural isomer Caffeic acid
(3,4-dihydroxycinnamic acid) are available[3][4][5].

The causality behind this guide's structure is therefore dictated by this data gap. We must
proceed with a risk assessment built on logical inference from these closely related chemical
analogs. Standard laboratory practice dictates that in the absence of specific data, a compound
should be handled with the caution appropriate for its most hazardous known structural
analogs. This guide is therefore a synthesis, designed to provide a conservative and safe
operational protocol.

Section 2: Hazard Identification and Inferred
Classification
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Based on the available data for its analogs, 2,5-dihydroxycinnamic acid should be treated as
a hazardous substance. The primary hazards are inferred from its methyl ester and its 3,4-
isomer.

o Skin and Eye Irritation: Data for Methyl 2,5-dihydroxycinnamate and other related isomers
consistently list skin and serious eye irritation as primary hazards[3]. The acidic nature of the
carboxyl group and the phenolic hydroxyl groups on the parent acid make it highly probable
that it shares these irritant properties.

» Potential for Systemic Toxicity: The methyl ester of 2,5-dihydroxycinnamic acid is classified
as toxic if swallowed, toxic in contact with skin, and toxic if inhaled[5]. This suggests that the
core structure has significant biological activity and potential for systemic toxicity.

e Suspected Carcinogenicity: The closely related isomer, 3,4-dihydroxycinnamic acid (caffeic
acid), is classified as a Category 2 carcinogen, meaning it is suspected of causing cancer[4]
[6][7][8]. The International Agency for Research on Cancer (IARC) classifies caffeic acid in
Group 2B: "Possibly carcinogenic to humans"[4]. Until data proves otherwise, 2,5-
dihydroxycinnamic acid must be handled as a potential carcinogen.

Table 1: Inferred GHS Classification for 2,5-
Dihydroxycinnamic Acid
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Hazard Class

Hazard Category

Hazard Statement

Basis of Inference

Inferred from Methyl

o H301: Toxic if
Acute Toxicity, Oral Category 3 2,5-
swallowed ) )
dihydroxycinnamate[5]
o Inferred from Methyl
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 ] ] 2,5-
with skin ) )
dihydroxycinnamate[5]
o Inferred from Methyl
Acute Toxicity, o
) Category 3 H331: Toxic if inhaled 2,5-
Inhalation ) )
dihydroxycinnamate[5]
) ) Inferred from analogs
Skin H315: Causes skin ,
) o Category 2 o and chemical
Corrosion/Irritation irritation
structure[3]
_ _ Inferred from analogs
Serious Eye H319: Causes serious )
o Category 2A o and chemical
Damage/Irritation eye irritation
structure[3]
Inferred from 3,4-
] o H351: Suspected of ) ) ]
Carcinogenicity Category 2 ) dihydroxycinnamic
causing cancer _ _ _
acid (Caffeic Acid)[4]
Specific target organ H335: May cause Inferred from
Category 3

toxicity

respiratory irritation

analogs[5][6][7]

Section 3: Toxicological Profile (Inferred)

The biological activity of 2,5-dihydroxycinnamic acid derivatives underscores the need for

cautious handling. For example, a phenethyl ester derivative is a potent inhibitor of the 5-

lipoxygenase enzyme and induces apoptosis in cancer cells, demonstrating that this class of

compounds is highly interactive with cellular pathways|[9].

As no specific LD50 or LC50 data exists for 2,5-dihydroxycinnamic acid, the following table

provides context from related compounds.
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Table 2: Toxicological Data for Structurally Related
Compounds

LD50 Oral Other Toxicity
Compound CAS No. . Source
(Rat) Information
2,5-
) ) Fisher
Dihydroxybenzoi ~ 490-79-9 800 mg/kg - o
) Scientific[10]
c acid
3,4- Suspected of
Dihydroxycinnam  331-39-5 Not Available causing cancer Sigma-Aldrich[4]
ic acid (Category 2)[4]
GHS
Classification:
Methyl 2,5- Toxic if
dihydroxycinnam  63177-57-1 Not Available swallowed, PubChem[5]
ate inhaled, orin
contact with
skin[5].

The lack of quantitative data is a self-validating reason for implementing stringent engineering
controls and comprehensive personal protective equipment. The known biological activity of its
derivatives further reinforces that this compound should not be treated as benign[9].

Section 4: Experimental Protocol: Safe Handling
and Storage

This protocol is designed to mitigate the risks of irritation, systemic toxicity, and potential
carcinogenicity.

Objective: To safely handle, weigh, and prepare solutions of solid 2,5-dihydroxycinnamic
acid.

Materials:

¢ 2,5-Dihydroxycinnamic acid (solid powder)
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Appropriate solvent

Calibrated analytical balance

Spatula, weigh boats/paper

Appropriate glassware (beakers, volumetric flasks)

Labeling materials
Methodology:
o Preparation and Engineering Controls:

o Causality: To prevent inhalation of fine particulates and potential exposure to a suspected
carcinogen, all handling of the solid compound MUST be performed within a certified
chemical fume hood.

o Ensure the fume hood sash is at the appropriate working height.

o Place a disposable bench cover on the work surface to contain any potential spills.

o Have a designated chemical waste container ready for all contaminated disposables.
e Personal Protective Equipment (PPE) Donning:

o Wear a lab coat, fully fastened.

o Wear chemical safety goggles that provide a full seal around the eyes. A face shield is
recommended if there is a risk of splashing[3][11].

o Wear two pairs of nitrile gloves to prevent skin contact.

o Causality: Given the "Toxic in contact with skin" classification of the methyl ester,
preventing all skin exposure is critical[5].

» Weighing the Compound:
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o Place the analytical balance inside the chemical fume hood if possible. If not, tare a sealed
container, add the compound inside the hood, seal the container, and then weigh it outside
the hood.

o Use a spatula to carefully transfer the desired amount of 2,5-dihydroxycinnamic acid
from the stock bottle to a weigh boat.

o Causality: Avoid any actions that could generate dust, such as dropping the powder from a
height or using excessive force[12]. Dust generation is a primary route of exposure for
respiratory irritants and potential carcinogens.

Dissolution:

o In the fume hood, carefully add the weighed powder to the beaker or flask containing the
solvent.

o Use a small amount of solvent to rinse the weigh boat to ensure a complete transfer.
o Stir or sonicate as needed to fully dissolve the compound.
Storage:

o Store the solid compound in a tightly-closed container in a cool, dry, and well-ventilated
area away from incompatible materials such as strong oxidizing agents, strong bases, and
strong acids[7][10].

o Solutions should be stored in clearly labeled, sealed containers.
Decontamination and Waste Disposal:
o Wipe down the spatula and work surface with an appropriate solvent.

o Dispose of all contaminated items (gloves, bench cover, weigh boat) in the designated
hazardous waste container.

o Wash hands and forearms thoroughly after the procedure, even though gloves were
worn[11].
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Section 5: Exposure Controls and Personal
Protective Equipment (PPE)

Engineering controls are the primary line of defense. Personal protective equipment serves as
the essential final barrier.

o Engineering Controls: A certified chemical fume hood is mandatory for handling the solid
form to prevent inhalation[13]. Ensure safety showers and eyewash stations are readily
accessible[10].

o Respiratory Protection: If work outside of a fume hood is unavoidable (not recommended), a
NIOSH-approved respirator with an appropriate particulate filter is required.

o Eye/Face Protection: Chemical safety goggles are required. A face shield should be worn
over the goggles for additional protection[11].

e Hand Protection: Wear protective gloves, such as nitrile gloves. Change them immediately if
they become contaminated[3][11].

o Skin and Body Protection: Wear a protective lab coat. Protective boots may be required
depending on the scale of the operation[3].

Diagram 1: PPE Selection Workflow
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Task: Handling
2,5-Dihydroxycinnamic Acid

Is the material solid powder?

Can work be done in a
certified fume hood?

No (Not Recommended) No (Solution)

Mandatory: Mandatory:
NIOSH-Approved Respirator Work in Fume Hood

Core PPE:
- Chemical Goggles
- Nitrile Gloves
- Lab Coat

Click to download full resolution via product page

Caption: PPE selection decision tree for 2,5-dihydroxycinnamic acid.

Section 6: First Aid and Emergency Procedures

Immediate and correct action is critical in the event of an exposure.

¢ Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention[7][11].
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» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs or

persists[3][11].

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention[3][11].

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention[11].

Diagram 2: Emergency Response to Exposure

1. Move to Fresh Air
Inhalation 2. Get Medical Attention

1. Remove Clothing
2. Wash with Soap & Water (15 min)
3. Get Medical Attention

Exposure Event Occurs

1. Flush with Water (15 min)
2. Remove Contacts
3. Get Immediate Medical Attention

Identify Route of
Exposure

1. Rinse Mouth
2. DO NOT Induce Vomiting
3. Get Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for first aid response to an exposure event.

Section 7: Stability, Reactivity, and Disposal

o Chemical Stability: The compound is expected to be stable under normal laboratory

conditions[10].
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e Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases, as
violent reactions are possible[4][10].

e Hazardous Decomposition Products: Upon combustion, the compound may release
hazardous products such as carbon monoxide and carbon dioxide[3][10].

» Waste Disposal: All waste material must be disposed of as hazardous waste in accordance
with federal, state, and local regulations. Do not allow the material to enter drains or the
environment[3][4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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